Cas no 2229485-61-2 (1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229485-61-2
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 5894522
• PubChem ID: 165652513
• Update Time: 2025-10-16

1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine
• 1-[1-(1-methylpiperidin-4-yl)cyclopropyl]cyclopropan-1-amine
• EN300-1766232
• 2229485-61-2

• Inchi： 1S/C12H22N2/c1-14-8-2-10(3-9-14)11(4-5-11)12(13)6-7-12/h10H,2-9,13H2,1H3
• InChI Key： ZQMRDQYTVUVFTH-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 194.178298710g/mol
• Monoisotopic Mass: 194.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229485-61-2)

1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine, with the CAS number 2229485-61-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as cyclopropylamines, which are characterized by their unique structural features and potential biological activities. The interest in this compound stems from its potential therapeutic applications, particularly in the treatment of neurological disorders and other diseases.

The chemical structure of 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine is composed of a cyclopropyl ring fused to an amine group, with a substituted piperidine ring attached. The presence of the methyl group on the piperidine ring adds to the compound's complexity and contributes to its unique pharmacological properties. Recent studies have shown that this compound exhibits high binding affinity to specific receptors, making it a promising candidate for drug development.

In the context of medicinal chemistry, the design and synthesis of compounds like 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine are driven by the need to identify new therapeutic agents with improved efficacy and reduced side effects. The cyclopropylamine scaffold has been explored for its ability to modulate various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. These targets are involved in a wide range of physiological processes, making them attractive for the treatment of conditions such as anxiety, depression, and pain.

One of the key areas of research involving 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine is its potential as an anxiolytic agent. Preclinical studies have demonstrated that this compound can effectively reduce anxiety-like behaviors in animal models without causing significant sedation or cognitive impairment. This is a significant advantage over existing anxiolytics, which often have side effects such as drowsiness and impaired motor function.

Beyond its anxiolytic properties, 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine has also shown promise in pain management. Chronic pain is a complex condition that affects millions of people worldwide, and current treatments often fall short in providing adequate relief without causing severe side effects. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors, potentially offering a new approach to pain management.

The pharmacokinetic properties of 1-1-(1-methylpiperidin-4-yl)cyclopropylcyclopropan-1-amine are another important aspect of its evaluation. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

In addition to its potential therapeutic applications, 1-1-(1-methylpiperidin-4-y)cyclopropylcyclopropan-1-amine has also been studied for its role in chemical biology research. The unique structural features of this compound allow it to serve as a valuable tool for probing the function of specific biological targets and pathways. For example, it can be used to investigate the mechanisms underlying receptor activation and signal transduction processes.

The synthesis of 1-1-(1-methylpiperidin-4-y)cyclopropylcyclopropan-1-amnine involves several steps that require precise control over reaction conditions and reagents. Chemists have developed efficient synthetic routes to produce this compound with high yields and purity. These synthetic methods are crucial for ensuring the availability of sufficient quantities of the compound for both research and potential clinical applications.

In conclusion, 1-1-(1-methylpiperidin-y)cyclopropylcyclopropan-a-amnine (CAS No. 2229485--6) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.